![molecular formula C19H18N2O3S B2866444 2-[(4-isopropylphenyl)sulfanyl]-1-methyl-5-nitro-1H-indole-3-carbaldehyde CAS No. 338416-13-0](/img/structure/B2866444.png)
2-[(4-isopropylphenyl)sulfanyl]-1-methyl-5-nitro-1H-indole-3-carbaldehyde
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Description
The compound “2-[(4-isopropylphenyl)sulfanyl]-1-methyl-5-nitro-1H-indole-3-carbaldehyde” is a chemical with the CAS number 338416-13-0 . It has a molecular formula of C19H18N2O3S and a molecular weight of 354.42 .
Physical and Chemical Properties Analysis
This compound has a melting point of 149-151°C . Other physical and chemical properties such as boiling point, density, and solubility were not found in the search results.Scientific Research Applications
Molecular Rearrangements and Synthesis
Research into similar indole derivatives and sulfur-containing compounds has shown applications in molecular rearrangements and the synthesis of complex molecules. For example, studies on the rearrangements of 1-substituted-4-iminomethyl-1,2,3-triazoles and the synthesis of furano[2,3-g]indoles from activated indoles demonstrate the intricate processes that can be utilized to modify and create novel structures with potential applications in material science, pharmaceuticals, and organic chemistry (L'abbé et al., 1990) (Pchalek et al., 2021).
Catalysis
Sulfur-containing compounds similar to the sulfanyl group in the query compound have been utilized as catalysts in various chemical reactions. For instance, sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester has been used as a recyclable catalyst for condensation reactions, highlighting the potential of sulfur-containing compounds in catalysis (Tayebi et al., 2011).
Structural and Synthetic Chemistry
The structural components of the query compound indicate potential applications in the design and synthesis of complex organic molecules. Research on the synthesis of specific sulfanyl and indole derivatives, as well as studies on their structural characterization and applications in catalysis, provides insights into how similar compounds could be used in developing new materials, pharmaceuticals, or as intermediates in organic synthesis (Sakthikumar et al., 2015).
Novel Ring Transformations
Studies on novel ring transformations of thiophen into pyrrole and the transformation of indole derivatives with benzoyl nitrate demonstrate the versatility of similar compounds in organic synthesis, potentially leading to new synthetic pathways and the discovery of novel compounds with unique properties (Colburn et al., 1978).
Properties
IUPAC Name |
1-methyl-5-nitro-2-(4-propan-2-ylphenyl)sulfanylindole-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3S/c1-12(2)13-4-7-15(8-5-13)25-19-17(11-22)16-10-14(21(23)24)6-9-18(16)20(19)3/h4-12H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWZAVLNNJDEZKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)SC2=C(C3=C(N2C)C=CC(=C3)[N+](=O)[O-])C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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